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Compound of Interest

Compound Name: Tubulin inhibitor 14

Cat. No.: B15141527 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview and detailed experimental

protocols for the use of Tubulin inhibitor 14 in cell culture. This document is intended for

professionals in research and drug development to facilitate their investigation of this

compound's biological activities.

Introduction

Tubulin inhibitor 14 is a small molecule that functions as a potent inhibitor of tubulin

polymerization.[1] By binding to the colchicine site on β-tubulin, it disrupts microtubule

dynamics, which are crucial for several cellular processes, including mitosis, cell motility, and

intracellular transport.[2] This disruption leads to cell cycle arrest at the G2/M phase and

subsequent induction of apoptosis, making it a compound of significant interest for cancer

research and therapeutic development.[3][4] Additionally, Tubulin inhibitor 14 has been shown

to possess anti-angiogenic and vascular-disrupting properties.[3]

Data Presentation
The following tables summarize the quantitative data regarding the inhibitory activities of

Tubulin inhibitor 14.

Table 1: In Vitro Inhibitory Activity
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Target/Process IC50 Value Assay Type

Tubulin Polymerization 3.15 µM Biochemical Assay

NQO2 (Quinone

Oxidoreductase 2)
1.0 µM Enzymatic Assay

Data sourced from

Table 2: Anti-proliferative Activity (IC50) in Human Cancer Cell Lines

Cell Line Cancer Type IC50 Value (µM)

MCF-7 Breast 0.41

MDA-MB-231 Breast 0.07

HepG2 Liver 1.44

SNU423 Liver 0.25

A549 Lung 0.27

HCT116 Colon 0.13

Cells were treated with Tubulin inhibitor 14 for 96 hours. Data sourced from

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for Tubulin inhibitor 14.
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Cell Viability Assay Workflow

Seed cells in a
96-well plate

Incubate for 24h
(adhesion)

Treat with serial dilutions of
Tubulin Inhibitor 14 Incubate for 96h Add MTS reagent Incubate for 1-4h Measure absorbance

at 490 nm Calculate IC50 value

Immunofluorescence Staining Workflow

Seed cells on
coverslips Incubate for 24h Treat with Tubulin

Inhibitor 14
Fix with 4% PFA
or cold methanol

Permeabilize with
0.1% Triton X-100 Block with 5% BSA Incubate with anti-α-tubulin

primary antibody
Incubate with fluorescent

secondary antibody
Counterstain nuclei

with DAPI Mount coverslips Image with fluorescence
microscope

Cell Cycle Analysis Workflow

Seed cells in
6-well plates Incubate for 24h Treat with Tubulin

Inhibitor 14
Harvest cells

(trypsinization)
Fix in cold 70%

ethanol
Stain with Propidium
Iodide and RNase A

Acquire data on
flow cytometer

Analyze cell cycle
distribution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141527#tubulin-inhibitor-14-experimental-protocol-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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